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Compound of Interest

Compound Name: 2-Bromo-5-formylthiazole

Cat. No.: B057339 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Bromo-5-formylthiazole

This technical guide provides a comprehensive overview of the known physical properties of 2-
Bromo-5-formylthiazole (CAS Number: 464192-28-7), a heterocyclic building block of interest

to researchers, scientists, and drug development professionals. This document summarizes

key quantitative data, outlines detailed experimental protocols for property determination, and

presents a logical workflow for these characterizations.

Core Physical and Chemical Properties
2-Bromo-5-formylthiazole is a solid, crystalline compound under standard conditions. Its

chemical structure and key identifiers are fundamental to its application in chemical synthesis

and pharmaceutical development.

IUPAC Name: 2-bromo-1,3-thiazole-5-carbaldehyde[1][2][3] Molecular Formula: C₄H₂BrNOS[1]

[2][3] Canonical SMILES: C1=C(SC(=N1)Br)C=O[1]

Quantitative Data Summary
The following table summarizes the key physical properties of 2-Bromo-5-formylthiazole
gathered from various sources. It is important to note the slight variations in reported values,

which can arise from different experimental conditions or sample purity levels.
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Property Value Source(s)

CAS Number 464192-28-7 [1][2][3]

Molecular Weight 192.03 g/mol - 192.04 g/mol [1][2][3]

Appearance Solid

Melting Point 92 - 113 °C [1][3][4]

Boiling Point 264.9 °C (at 760 mmHg) [1][4]

Density 1.92 g/cm³ (Predicted) [1][4]

Flash Point 114 °C [1]

Experimental Protocols for Property Determination
Accurate determination of physical properties such as melting and boiling points is critical for

verifying the purity and identity of a compound. The following are generalized yet detailed

protocols based on standard laboratory techniques.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is the temperature at which it transitions to a liquid state.

[5] This property is a crucial indicator of purity; impurities typically depress and broaden the

melting range.[6][7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device) or Thiele tube setup

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Sample of 2-Bromo-5-formylthiazole, finely powdered

Heating medium (e.g., mineral oil or silicone oil for Thiele tube)

Procedure:
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Sample Preparation: Place a small amount of finely powdered 2-Bromo-5-formylthiazole
onto a clean, dry surface. Push the open end of a capillary tube into the powder to load a

small amount of the sample.[5][8]

Compaction: Tap the sealed end of the capillary tube gently on a hard surface to compact the

solid into a dense column of 1-2 mm at the bottom.[5][6]

Apparatus Setup:

Digital Apparatus: Place the capillary tube into the sample holder of the melting point

apparatus.[5]

Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or wire,

ensuring the sample is aligned with the thermometer bulb. Immerse this assembly in the

Thiele tube's heating oil.[6]

Heating and Observation:

Begin heating the apparatus. For an unknown sample, a rapid heating rate (10-20 °C/min)

can be used to find an approximate melting range.[7]

Allow the apparatus to cool. For an accurate measurement, repeat the process, heating

rapidly to about 15-20 °C below the approximate melting point, then reducing the heating

rate to a slow 1-2 °C per minute.[7]

Data Recording: Record the temperature range from the point at which the first drop of liquid

appears (T1) to the temperature at which the entire sample has completely melted (T2).[5]

The reported melting point is this T1-T2 range.

Boiling Point Determination (Siwoloboff Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[5][8]

Apparatus:

Small test tube or ignition tube
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Capillary tube (sealed at one end)

Thermometer (calibrated)

Beaker and heating medium (e.g., mineral oil)

Heating source (e.g., hot plate or Bunsen burner)

Procedure:

Sample Preparation: Place a small amount of the liquid (if 2-Bromo-5-formylthiazole were

melted) into the small test tube.

Capillary Insertion: Place a capillary tube, with its sealed end pointing up, into the test tube

containing the liquid.[8]

Apparatus Assembly: Attach the test tube to a thermometer so that the sample is level with

the thermometer bulb. Suspend the assembly in a beaker containing a heating medium like

mineral oil.

Heating: Heat the beaker gently and stir the oil to ensure uniform temperature distribution.[6]

Observation: As the temperature rises, air trapped in the capillary tube will bubble out.

Continue heating until a continuous and rapid stream of bubbles emerges from the open end

of the capillary tube.[8]

Data Recording: Stop heating and allow the apparatus to cool slowly. The boiling point is the

temperature at which the stream of bubbles stops and the liquid just begins to enter the

capillary tube.

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the physical characterization of a

chemical compound like 2-Bromo-5-formylthiazole.
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Phase 1: Preparation & Initial Analysis

Phase 2: Physical Property Determination

Phase 3: Data Analysis & Reporting
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Caption: Workflow for the physical characterization of 2-Bromo-5-formylthiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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